Cas no 1597-49-5 (2-(trifluoroacetamido)propanoic acid)

2-(Trifluoroacetamido)propanoic acid is a fluorinated organic compound featuring a trifluoroacetamido group attached to the α-carbon of propanoic acid. This structural motif imparts unique physicochemical properties, including enhanced electrophilicity and stability due to the strong electron-withdrawing effect of the trifluoromethyl group. The compound is particularly valuable in synthetic chemistry as a versatile intermediate for the preparation of fluorinated peptides, pharmaceuticals, and agrochemicals. Its reactivity allows for selective modifications under mild conditions, making it useful in protecting group strategies or as a precursor for further functionalization. The presence of fluorine atoms also improves metabolic stability in bioactive derivatives, expanding its utility in medicinal chemistry applications.
2-(trifluoroacetamido)propanoic acid structure
1597-49-5 structure
Product Name:2-(trifluoroacetamido)propanoic acid
CAS No:1597-49-5
MF:C5H6F3NO3
MW:185.10125207901
MDL:MFCD00137759
CID:1338918
PubChem ID:291682
Update Time:2025-08-05

2-(trifluoroacetamido)propanoic acid Chemical and Physical Properties

Names and Identifiers

    • (2s)-2-[(2,2,2-trifluoroacetyl)amino]propanoic Acid
    • Benzothiazole, 2-[2,2,2-trifluoro-1-(trifluoromethyl)ethyl]-
    • N-(trifluoroacetyl)alanine
    • 2-&lt
    • 2,2,2-Trifluor-1-(trifluormethyl)aethyl&gt
    • benzothiazol
    • [2,2,2-Trifluoro-1-(trifluoromethyl)ethyl]benzothiazole
    • 2-(2,2,2-trifluoro-1-trifluoromethyl-ethyl)-benzothiazole
    • N-(trifluoroacetyl)-DL-alanine
    • 2-(2,2,2-trifluoroacetamido)propanoic acid
    • (R,S)-trifluoroacetyl alanine
    • (RS)-N-trifluoroacetylalanine
    • CTK1J5139
    • N-(trifluoroacetyl)-alanine
    • TFA-DL-alanine
    • Benzothiazole, 2-[2,2,2-trifluoro-1-(trifluoromethyl)ethyl]-; N-(trifluoroacetyl)alanine; 2-< 2,2,2-Trifluor-1-(trifluormethyl)aethyl> benzothiazol; [2,2,2-Trifluoro-1-(trifluoromethyl)ethyl]benzothiazole; 2-(2,2,2-trifluoro-1-trifluoromethyl-ethyl)-benzothiazole; N-(trifluoroacetyl)-DL-alanine; 2-(2,2,2-trifluoroacetamido)propanoic acid; (R,S)-trifluoroacetyl alanine; (RS)-N-trifluoroacetylalanine; CTK1J5139; N-(trifluoroacetyl)-
    • 2-(trifluoroacetamido)propanoic acid
    • NSC-157029
    • SCHEMBL1681789
    • G25400
    • 1597-49-5
    • NSC157029
    • 10.14272/WLVJROFMCNWTBX-UHFFFAOYSA-N.1
    • doi:10.14272/WLVJROFMCNWTBX-UHFFFAOYSA-N.1
    • 2-[(2,2,2-trifluoroacetyl)amino]propanoic acid
    • EN300-223977
    • NSC-47008
    • 407-23-8
    • NSC47008
    • MDL: MFCD00137759
    • Inchi: 1S/C5H6F3NO3/c1-2(3(10)11)9-4(12)5(6,7)8/h2H,1H3,(H,9,12)(H,10,11)
    • InChI Key: WLVJROFMCNWTBX-UHFFFAOYSA-N
    • SMILES: FC(C(NC(C(=O)O)C)=O)(F)F

Computed Properties

  • Exact Mass: 185.02998
  • Monoisotopic Mass: 185.02997754g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 201
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.7
  • Topological Polar Surface Area: 66.4Ų

Experimental Properties

  • PSA: 66.4
  • LogP: 0.52890

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Additional information on 2-(trifluoroacetamido)propanoic acid

2-(Trifluoroacetamido)propanoic Acid: A Comprehensive Overview

2-(Trifluoroacetamido)propanoic acid (CAS No. 1597-49-5) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as N-(2-carboxypropyl)trifluoroacetamide, is characterized by its unique structure, which combines a trifluoroacetamide group with a carboxylic acid moiety. This combination imparts distinct chemical and biological properties, making it a valuable building block in the synthesis of various pharmaceuticals and biologically active molecules.

The chemical structure of 2-(trifluoroacetamido)propanoic acid consists of a central propane backbone with a carboxylic acid group at one end and a trifluoroacetamide group at the other. The presence of the trifluoroacetyl group enhances the compound's lipophilicity and stability, while the carboxylic acid moiety provides functional versatility for further chemical modifications. These properties make it an attractive candidate for drug design and development.

In recent years, 2-(trifluoroacetamido)propanoic acid has been extensively studied for its potential applications in various therapeutic areas. One notable area of research is its use as an intermediate in the synthesis of antiviral agents. Studies have shown that derivatives of this compound exhibit potent antiviral activity against a range of viruses, including influenza and herpes simplex virus (HSV). The ability to modulate viral replication through specific interactions with viral enzymes makes these derivatives promising candidates for the development of new antiviral drugs.

Beyond antiviral applications, 2-(trifluoroacetamido)propanoic acid has also been explored for its potential in cancer therapy. Research has demonstrated that certain derivatives can inhibit key enzymes involved in cancer cell proliferation and survival, such as protein kinases and proteases. These findings suggest that 2-(trifluoroacetamido)propanoic acid and its derivatives could play a role in the development of novel anticancer agents with improved efficacy and reduced side effects.

The synthetic accessibility of 2-(trifluoroacetamido)propanoic acid further enhances its utility in pharmaceutical research. Several efficient synthetic routes have been developed to produce this compound on both laboratory and industrial scales. One common approach involves the reaction of trifluoroacetyl chloride with 2-aminopropanoic acid, followed by deprotection to yield the final product. These synthetic methods are robust and scalable, facilitating the production of high-purity material for further studies and applications.

In addition to its direct applications in drug development, 2-(trifluoroacetamido)propanoic acid serves as a valuable tool in chemical biology research. Its unique structure allows it to be used as a probe to study protein-protein interactions and enzyme mechanisms. For example, researchers have utilized derivatives of this compound to investigate the binding affinities and selectivities of various enzymes, providing insights into their functional roles within biological systems.

The environmental impact of 2-(trifluoroacetamido)propanoic acid is another important consideration in its use and development. Studies have shown that this compound is relatively stable under typical environmental conditions, but proper handling and disposal practices are essential to minimize any potential ecological risks. Researchers are actively exploring more sustainable synthetic methods to reduce the environmental footprint associated with the production and use of this compound.

In conclusion, 2-(trifluoroacetamido)propanoic acid (CAS No. 1597-49-5) is a multifaceted compound with significant potential in various areas of medicinal chemistry and pharmaceutical research. Its unique chemical structure, synthetic accessibility, and biological activity make it an attractive candidate for the development of new therapeutic agents. Ongoing research continues to uncover new applications and insights into its properties, further solidifying its importance in the field.

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